Cas no 1261656-75-0 (2-(2-Iodo-6-nitrobenzoyl)pyridine)
2-(2-Iodo-6-nitrobenzoyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-Iodo-6-nitrobenzoyl)pyridine
-
- Inchi: 1S/C12H7IN2O3/c13-8-4-3-6-10(15(17)18)11(8)12(16)9-5-1-2-7-14-9/h1-7H
- InChI Key: GPSIPTKNZAGYQP-UHFFFAOYSA-N
- SMILES: IC1=CC=CC(=C1C(C1C=CC=CN=1)=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 353.95014 g/mol
- Monoisotopic Mass: 353.95014 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 75.8
- Molecular Weight: 354.10
2-(2-Iodo-6-nitrobenzoyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013033789-250mg |
2-(2-Iodo-6-nitrobenzoyl)pyridine |
1261656-75-0 | 97% | 250mg |
$475.20 | 2023-09-03 | |
| Alichem | A013033789-500mg |
2-(2-Iodo-6-nitrobenzoyl)pyridine |
1261656-75-0 | 97% | 500mg |
$815.00 | 2023-09-03 | |
| Alichem | A013033789-1g |
2-(2-Iodo-6-nitrobenzoyl)pyridine |
1261656-75-0 | 97% | 1g |
$1445.30 | 2023-09-03 |
2-(2-Iodo-6-nitrobenzoyl)pyridine Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 2-(2-Iodo-6-nitrobenzoyl)pyridine
2-(2-Iodo-6-nitrobenzoyl)pyridine: A Comprehensive Overview
The compound with CAS No. 1261656-75-0, known as 2-(2-Iodo-6-nitrobenzoyl)pyridine, has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, and incorporates two key substituents: an iodo group and a nitro group on the benzoyl moiety. The unique combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for both academic research and industrial applications.
Recent studies have highlighted the potential of 2-(2-Iodo-6-nitrobenzoyl)pyridine in drug design, particularly in the development of anti-cancer agents. The nitro group is known for its ability to enhance the bioavailability of drugs by improving solubility and permeability. Meanwhile, the iodo group introduces electronic effects that can modulate the molecule's reactivity and selectivity. These properties make it an ideal candidate for exploring novel therapeutic strategies against various diseases.
From a synthetic perspective, the preparation of 2-(2-Iodo-6-nitrobenzoyl)pyridine involves a multi-step process that typically begins with the synthesis of the benzoyl derivative. The introduction of the nitro group is achieved through nitration reactions, while the iodo group is introduced via iodination techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact.
The structural integrity of 2-(2-Iodo-6-nitrobenzoyl)pyridine is further enhanced by its aromaticity, which provides stability and facilitates its use in high-temperature applications. In materials science, this compound has been explored as a precursor for advanced materials such as organic semiconductors and optoelectronic devices. Its ability to form stable π-conjugated systems makes it a promising candidate for next-generation electronic materials.
In terms of biological activity, 2-(2-Iodo-6-nitrobenzoyl)pyridine has shown potent inhibitory effects on several enzymes associated with cancer progression. For instance, studies have demonstrated its ability to inhibit kinases involved in cell proliferation and metastasis. These findings underscore its potential as a lead compound for anti-cancer drug development.
Moreover, the compound's reactivity towards nucleophilic substitution reactions has opened new avenues for its use in click chemistry and modular synthesis. By leveraging its iodide functionality, researchers can easily introduce diverse substituents, enabling the creation of libraries of structurally related compounds for high-throughput screening.
Looking ahead, ongoing research is focused on optimizing the synthesis of 2-(2-Iodo-6-nitrobenzoyl)pyridine to enhance scalability and reduce waste generation. Green chemistry approaches are being increasingly adopted to align with sustainability goals while maintaining product quality.
In conclusion, 2-(2-Iodo-6-nitrobenzoyl)pyridine stands as a versatile molecule with wide-ranging applications across multiple disciplines. Its unique combination of functional groups, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future scientific discoveries.
1261656-75-0 (2-(2-Iodo-6-nitrobenzoyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)